Cas no 1806494-49-4 (5-(2-Chloropropanoyl)-2-(methylthio)mandelic acid)

• Product Name: 5-(2-Chloropropanoyl)-2-(methylthio)mandelic acid
• CAS No: 1806494-49-4
• MF: C₁₂H₁₃ClO₄S
• MW: 288.747221708298
• CID: 4940043
• Update Time: 2025-05-20

5-(2-Chloropropanoyl)-2-(methylthio)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2-Chloropropanoyl)-2-(methylthio)mandelic acid

• Inchi： 1S/C12H13ClO4S/c1-6(13)10(14)7-3-4-9(18-2)8(5-7)11(15)12(16)17/h3-6,11,15H,1-2H3,(H,16,17)
• InChI Key： DQWOEONMBPBCPG-UHFFFAOYSA-N
• SMILES： ClC(C)C(C1=CC=C(C(C(C(=O)O)O)=C1)SC)=O

Computed Properties

• Exact Mass: 288.0223078 g/mol
• Monoisotopic Mass: 288.0223078 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 288.75
• XLogP3: 2.1
• Topological Polar Surface Area: 99.9

Additional information on 5-(2-Chloropropanoyl)-2-(methylthio)mandelic acid

5-(2-Chloropropanoyl)-2-(methylthio)mandelic Acid (CAS No. 1806494-49-4)

5-(2-Chloropropanoyl)-2-(methylthio)mandelic Acid, also known by its CAS registry number 1806494-49-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of mandelic acids, which are derivatives of mandelic acid (α-hydroxy cinnamic acid). The presence of the 2-chloropropanoyl group and the methylthio substituent introduces unique chemical properties and potential applications in drug design and development.

The chemical structure of 5-(2-Chloropropanoyl)-2-(methylthio)mandelic Acid consists of a benzene ring substituted with hydroxyl, methylthio, and chloroalkanoyl groups. The methylthio group (-SMe) is attached at the 2-position of the benzene ring, while the 5-position bears a 2-chloropropanoyl group (ClCH₂CO-). This substitution pattern influences the compound's physical properties, such as solubility, stability, and reactivity. The presence of the thioether group (-SMe) imparts sulfur-containing characteristics, which can be relevant in biological systems where sulfur plays a critical role in enzyme function and redox reactions.

Recent studies have highlighted the potential of 5-(2-Chloropropanoyl)-2-(methylthio)mandelic Acid as a precursor for synthesizing bioactive molecules. For instance, researchers have explored its role in developing inhibitors for enzymes involved in metabolic pathways. The chloroalkanoyl group is particularly interesting due to its ability to participate in nucleophilic acyl substitution reactions, making it a valuable building block in medicinal chemistry.

In terms of synthesis, 5-(2-Chloropropanoyl)-2-(methylthio)mandelic Acid can be prepared via a multi-step process involving Friedel-Crafts acylation or other electrophilic aromatic substitution methods. The introduction of the methylthio group typically requires protection-deprotection strategies to ensure regioselectivity and minimize side reactions. The synthesis pathway also involves careful optimization to achieve high yields and purity, which are critical for subsequent biological evaluations.

The compound's physical properties have been extensively characterized using techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared spectroscopy (IR). These analyses confirm the molecular structure and provide insights into intermolecular interactions. For example, the presence of hydrogen bonding donors and acceptors in the molecule contributes to its solubility in polar solvents, which is advantageous for pharmacokinetic studies.

From an applications perspective, 5-(2-Chloropropanoyl)-2-(methylthio)mandelic Acid has shown promise in drug discovery programs targeting various diseases. Its structural features make it a candidate for modulating protein-protein interactions or inhibiting key enzymes involved in disease progression. Additionally, its sulfur-containing moiety may enhance its bioavailability or serve as a scaffold for further functionalization.

In conclusion, 5-(2-Chloropropanoyl)-2-(methylthio)mandelic Acid (CAS No. 1806494-49-4) is a versatile compound with potential applications in drug design and organic synthesis. Its unique chemical structure and reactivity make it an attractive target for further research and development in the pharmaceutical industry.